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Compound Name: 3-Iodo-1-methyl-pyrrolidine

Cat. No.: B15130710 Get Quote

A comprehensive analysis of the patent landscape for 3-Iodo-1-methyl-pyrrolidine indicates

that this compound is not widely claimed as a primary active ingredient in patented inventions.

Instead, its role appears to be that of a chemical intermediate in the synthesis of more complex

molecules, although specific examples of its use in the synthesis of commercial drugs are not

readily apparent in the surveyed patent literature.

Researchers, scientists, and drug development professionals interested in the applications of

3-Iodo-1-methyl-pyrrolidine will find a scarcity of direct patent filings for its use. The majority

of patents related to this chemical class focus on the broader category of pyrrolidine derivatives

and their various applications, or on the synthesis of related compounds such as 1-methyl-3-

pyrrolidinol.

For instance, a review of relevant patents frequently highlights the synthesis of various

substituted pyrrolidines as intermediates for pharmaceuticals. However, these patents often do

not specify 3-Iodo-1-methyl-pyrrolidine as a key starting material. The patent literature is

more populated with methods for the preparation of pyrrolidinol and other derivatives, which

are then used as building blocks for a wide range of biologically active compounds.

This suggests that while 3-Iodo-1-methyl-pyrrolidine may be a viable precursor in synthetic

chemistry, its specific utility in creating patented final products is not well-documented in

publicly accessible patent databases. Consequently, a direct comparison with alternative

compounds for a specific, patented application is not feasible based on the current patent

landscape.
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For research and development purposes, professionals may need to consider the broader

context of pyrrolidine chemistry and explore patents related to the final products of interest,

rather than focusing on this specific intermediate. Understanding the patented applications of

structurally similar compounds could provide insights into the potential, yet unpatented, uses of

3-Iodo-1-methyl-pyrrolidine.

Due to the lack of specific patented uses for 3-Iodo-1-methyl-pyrrolidine, a detailed

comparison guide with experimental data and visualizations as initially requested cannot be

provided. The necessary foundational information to conduct such an analysis is absent from

the current patent record. Researchers are encouraged to investigate the synthetic utility of this

compound in their own novel applications, which could lead to future patentable inventions.

To cite this document: BenchChem. [Patent Landscape of 3-Iodo-1-methyl-pyrrolidine
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[https://www.benchchem.com/product/b15130710#patent-analysis-for-the-use-of-3-iodo-1-
methyl-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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